Cas no 60323-97-9 (2-Bromo-3-methyl-4-nitropyridine 1-oxide)

2-Bromo-3-methyl-4-nitropyridine 1-oxide is a heterocyclic compound featuring a pyridine core functionalized with bromo, methyl, nitro, and N-oxide groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The bromo and nitro substituents enhance electrophilic properties, facilitating nucleophilic substitution reactions, while the N-oxide group improves solubility and modifies electronic characteristics. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound is typically handled under controlled conditions due to its potential sensitivity. High purity grades are available to ensure consistency in research and industrial applications.

2-Bromo-3-methyl-4-nitropyridine 1-oxide structure

60323-97-9 structure

Product Name:2-Bromo-3-methyl-4-nitropyridine 1-oxide

CAS No:60323-97-9

MF:C₆H₅BrN₂O₃

MW:233.019500494003

MDL:MFCD01194032

CID:498131

PubChem ID:2751815

Update Time:2025-06-12

2-Bromo-3-methyl-4-nitropyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-methyl-4-nitropyridine 1-oxide
- 2-bromo-3-methyl-4-nitro-1-oxidopyridin-1-ium
- Pyridine, 2-bromo-3-methyl-4-nitro-, 1-oxide
- 2-bromo-3-methyl-4-nitropyridine N-oxide
- AC1MBJS1
- CTK2F0742
- SY284980
- DTXSID40372854
- 60323-97-9
- MFCD01194032
- SCHEMBL21644467
- DB-364741
- AKOS004901858
- MDL： MFCD01194032
- Inchi： 1S/C6H5BrN2O3/c1-4-5(9(11)12)2-3-8(10)6(4)7/h2-3H,1H3
- InChI Key： CMFAWFOAOYIDEY-UHFFFAOYSA-N
- SMILES： BrC1C(C)=C(C=C[N+]=1[O-])[N+](=O)[O-]

Computed Properties

Exact Mass: 231.94835
Monoisotopic Mass: 231.94835g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 71.3Å²

Experimental Properties

PSA: 70.08

2-Bromo-3-methyl-4-nitropyridine 1-oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1192166-0.25g	2-Bromo-3-methyl-4-nitropyridine 1-Oxide	60323-97-9	95%	0.25g	$1085	2024-07-19
eNovation Chemicals LLC	D399966-1g	2-bromo-3-methyl-4-nitropyridine 1-oxide	60323-97-9	95%	1g	$495	2024-08-03
eNovation Chemicals LLC	D399966-5g	2-bromo-3-methyl-4-nitropyridine 1-oxide	60323-97-9	95%	5g	$685	2024-08-03
eNovation Chemicals LLC	Y1192166-0.25g	2-Bromo-3-methyl-4-nitropyridine 1-Oxide	60323-97-9	95%	0.25g	$1085	2025-02-19
eNovation Chemicals LLC	D399966-5g	2-bromo-3-methyl-4-nitropyridine 1-oxide	60323-97-9	95%	5g	$685	2025-02-26
eNovation Chemicals LLC	D399966-1g	2-bromo-3-methyl-4-nitropyridine 1-oxide	60323-97-9	95%	1g	$495	2025-02-26
eNovation Chemicals LLC	D399966-1g	2-bromo-3-methyl-4-nitropyridine 1-oxide	60323-97-9	95%	1g	$495	2025-02-28
eNovation Chemicals LLC	D399966-5g	2-bromo-3-methyl-4-nitropyridine 1-oxide	60323-97-9	95%	5g	$685	2025-02-28
eNovation Chemicals LLC	Y1192166-0.25g	2-Bromo-3-methyl-4-nitropyridine 1-Oxide	60323-97-9	95%	0.25g	$1085	2025-03-01

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Additional information on 2-Bromo-3-methyl-4-nitropyridine 1-oxide

Comprehensive Overview of 2-Bromo-3-methyl-4-nitropyridine 1-oxide (CAS No. 60323-97-9)

2-Bromo-3-methyl-4-nitropyridine 1-oxide (CAS No. 60323-97-9) is a specialized heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromo, methyl, nitro, and N-oxide functional groups, makes it a versatile intermediate in organic synthesis. Researchers often explore its reactivity in cross-coupling reactions and catalytic transformations, aligning with the growing demand for sustainable synthetic methodologies.

The compound’s significance is underscored by its role in developing bioactive molecules, particularly in the context of drug discovery and material science. Recent trends highlight its potential in designing small-molecule inhibitors targeting enzymes involved in inflammatory pathways, a hot topic in precision medicine. Additionally, its nitropyridine moiety is frequently investigated for photophysical properties, relevant to OLED technology and sensor development.

From a synthetic perspective, 2-Bromo-3-methyl-4-nitropyridine 1-oxide is often discussed in forums addressing regioselective functionalization challenges. Common queries include optimizing its halogenation or nitration conditions, reflecting the broader interest in green chemistry and atom-efficient protocols. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a recurring theme in quality control discussions.

Environmental and safety considerations are also pivotal. While not classified as hazardous under standard guidelines, proper handling protocols for nitroaromatic compounds are emphasized in industrial settings. This aligns with the increasing focus on ESG compliance and lab safety innovations in chemical manufacturing.

In summary, 2-Bromo-3-methyl-4-nitropyridine 1-oxide (CAS No. 60323-97-9) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to modern synthetic demands and relevance to cutting-edge applications ensure its continued prominence in scientific literature and industrial workflows.